![molecular formula C14H11F2N3 B2607825 5-(3,5-Difluorobenzyl)-1H-indazol-3-amine CAS No. 1108745-30-7](/img/structure/B2607825.png)
5-(3,5-Difluorobenzyl)-1H-indazol-3-amine
Overview
Description
Molecular Structure Analysis
The molecular structure of the parent compounds, 3,5-Difluorobenzyl alcohol and 3,5-Difluorobenzyl bromide, have molecular weights of 144.119 Da and 207.015 Da respectively . The molecular formula of “5-(3,5-Difluorobenzyl)-1H-indazol-3-amine” is C14H11F2N3, with a molecular weight of 259.26.Physical And Chemical Properties Analysis
The parent compounds, 3,5-Difluorobenzyl alcohol and 3,5-Difluorobenzyl bromide, have densities of 1.3±0.1 g/cm3 and 1.6±0.1 g/cm3 respectively . They have boiling points of 182.0±25.0 °C and 205.1±0.0 °C respectively at 760 mmHg .Scientific Research Applications
Synthesis and Structure
- The compound 5-(3,5-Difluorobenzyl)-1H-indazol-3-amine is involved in the synthesis of various chemical structures. For instance, a related compound, 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine, was synthesized and its crystal structure was determined, showcasing its potential in forming complex structures with biological activity (叶姣 et al., 2015).
Catalysis and Chemical Reactions
- Indazole compounds, closely related to 5-(3,5-Difluorobenzyl)-1H-indazol-3-amine, are frequently used in palladium-catalyzed intramolecular amination reactions. These reactions are crucial for the synthesis of various indazole derivatives, indicating the compound's role in facilitating chemical transformations (Song & Yee, 2001).
Antitumor Activity
- Related indazole derivatives have shown promise in antitumor activities. This suggests that compounds like 5-(3,5-Difluorobenzyl)-1H-indazol-3-amine could potentially be explored for their effects in cancer research and treatment (Hao et al., 2017).
Anticancer Properties
- In the realm of anticancer research, 6-aminoindazole derivatives, similar to 5-(3,5-Difluorobenzyl)-1H-indazol-3-amine, have been synthesized and evaluated for antiproliferative activity in various cancer cell lines. This points to the potential use of such compounds in developing new anticancer agents (Ngo Xuan Hoang et al., 2022).
Safety and Hazards
properties
IUPAC Name |
5-[(3,5-difluorophenyl)methyl]-1H-indazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F2N3/c15-10-4-9(5-11(16)7-10)3-8-1-2-13-12(6-8)14(17)19-18-13/h1-2,4-7H,3H2,(H3,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZQCRNRCCQSJHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1CC3=CC(=CC(=C3)F)F)C(=NN2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1108745-30-7 | |
Record name | 5-[(3,5-difluorophenyl)methyl]-1H-indazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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